Cas no 2228018-24-2 (rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2228018-24-2
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5817982
• PubChem ID: 165750833
• Update Time: 2025-05-24

rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2228018-24-2
• EN300-1625531

• Inchi： 1S/C13H25NO3/c1-6-9(2)10-7-14(8-11(10)15)12(16)17-13(3,4)5/h9-11,15H,6-8H2,1-5H3/t9?,10-,11+/m0/s1
• InChI Key： LDAIEHXVOOEPHT-QXXIUIOUSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(C)CC

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2228018-24-2)

The compound rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2228018-24-2) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. The tert-butyl group and hydroxypyrrolidine moiety are particularly noteworthy, as they contribute to the compound's stability and reactivity in synthetic pathways.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate has surged due to their role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on enantioselective reactions to produce drugs with higher efficacy and fewer side effects. This compound, with its 3R,4S configuration, is a prime candidate for such applications. Its CAS No. 2228018-24-2 is frequently searched in academic and industrial databases, reflecting its growing importance.

The synthesis of rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate involves multi-step organic transformations, including protection-deprotection strategies and stereocontrolled reactions. The butan-2-yl side chain introduces lipophilicity, which can influence the pharmacokinetic properties of derived compounds. This feature is particularly relevant in drug design, where lipophilicity affects membrane permeability and bioavailability.

One of the trending topics in organic chemistry is the development of sustainable and green synthetic methods. rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate has been studied in the context of catalytic asymmetric synthesis, which reduces waste and improves atom economy. Researchers are exploring biocatalysts and metal-free conditions to synthesize such chiral intermediates, aligning with the global push for environmentally friendly chemistry.

The hydroxypyrrolidine core of this compound is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its versatility allows for further functionalization, making it a hotspot for medicinal chemistry research. Questions like "How to synthesize rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate?" or "What are the applications of CAS No. 2228018-24-2 in drug discovery?" are frequently encountered in scientific forums and search engines.

From an analytical perspective, the characterization of rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm the compound's purity and stereochemical integrity, which are critical for its use in high-value applications. The tert-butyl group, in particular, provides distinct spectroscopic signatures that aid in identification.

In summary, rac-tert-butyl (3R,4S)-3-(butan-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2228018-24-2) is a compound of immense scientific and industrial interest. Its chiral nature, synthetic versatility, and relevance to drug discovery make it a subject of ongoing research. As the field of asymmetric synthesis evolves, this compound is likely to play an even more prominent role in the development of next-generation therapeutics.